4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol

• IUPAC Name: 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol
• InChI: InChI=1S/C21H27NO4/c1-4-24-18-12-15(7-8-17(18)23)21-16-13-20(26-6-3)19(25-5-2)11-14(16)9-10-22-21/h7-8,11-13,21-23H,4-6,9-10H2,1-3H3
• InChI Key: BOYDCQRQYBZISA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(NCCC2=C1)C3=CC(=C(C=C3)O)OCC)OCC
• Molecular Formula: C21H27NO4
• Molecular Weight: 357.4 g/mol

Description

4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol, also known as A-836,339, is a selective cannabinoid receptor 2 (CB2) agonist. CB2 receptors are primarily found in immune cells and are involved in the regulation of inflammation and immune response. A-836,339 has been studied for its potential therapeutic applications in various diseases, including pain, inflammation, and neurodegenerative disorders.

Mechanism of Action

4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol selectively binds to CB2 receptors, which are primarily found in immune cells. CB2 receptor activation has been shown to have anti-inflammatory and immunomodulatory effects. 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has been shown to reduce inflammation and pain in preclinical studies through CB2 receptor activation.
Biochemical and Physiological Effects:
4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has been shown to have analgesic and anti-inflammatory effects in preclinical studies. It has also been shown to have neuroprotective effects in models of neurodegenerative diseases. 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has been investigated for its potential use in cancer therapy, as CB2 receptors are overexpressed in certain types of cancer cells. 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has also been shown to have immunomodulatory effects, which may be useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol is its selectivity for CB2 receptors, which allows for targeted effects on immune cells. 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has been shown to have low toxicity in preclinical studies. One limitation of 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol is its limited solubility, which may affect its bioavailability in vivo. Further studies are needed to determine the optimal dosing and administration of 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol for therapeutic use.

Future Directions

For the study of 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol include further investigation of its potential therapeutic applications, including pain, inflammation, neurodegenerative diseases, and cancer therapy. Further studies are needed to determine the optimal dosing and administration of 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol for therapeutic use. The development of more selective and potent CB2 agonists may also be useful in the treatment of various diseases.

Scientific Research Applications

4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has been extensively studied for its potential therapeutic applications. In preclinical studies, 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has been shown to have analgesic and anti-inflammatory effects. It has also been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-ethoxyphenol has also been investigated for its potential use in cancer therapy, as CB2 receptors are overexpressed in certain types of cancer cells.